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Compound of Interest

Compound Name: Einecs 278-843-0

Cat. No.: B15191372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification
methods for Einecs 278-843-0, chemically identified as 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-
yl)-1,2,4-oxadiazole. This compound has demonstrated potential as a selective inhibitor of
human monoamine oxidase B (MAO-B), suggesting its promise as a therapeutic agent for
neurodegenerative disorders such as Parkinson's disease.[1][2] This document details the
experimental protocols, presents key quantitative data, and illustrates the synthetic workflow.

~hemical Identi

Identifier Value

Einecs Number 278-843-0

3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-
oxadiazole

Chemical Name

Synthesis Methodology

The synthesis of 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole is achieved through
a condensation reaction.[1][2] The process involves the reaction of 3,4-dichlorobenzamidoxime
with methyl 1H-indole-5-carboxylate in a superbasic medium of sodium hydroxide (NaOH) in
dimethyl sulfoxide (DMSO).[1][2]
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Experimental Protocol

The following protocol is based on established laboratory procedures.[1][2]

Materials:

3,4-dichlorobenzamidoxime

Methyl 1H-indole-5-carboxylate

Dimethyl sulfoxide (DMSO)

Powdered Sodium Hydroxide (NaOH)

Cold water

Procedure:

In a suitable reaction vessel, dissolve 1 equivalent of 3,4-dichlorobenzamidoxime and 1
equivalent of methyl 1H-indole-5-carboxylate in DMSO.

« To this solution, rapidly add 1.3 equivalents of powdered NaOH.

« Stir the reaction mixture at room temperature. The progress of the reaction should be
monitored using thin-layer chromatography (TLC).

e Upon completion of the reaction, dilute the mixture with cold water (approximately 30-50
mL).

» A precipitate will form. Collect the solid product by filtration.
e Wash the collected precipitate with water (approximately 30 mL).

e Air-dry the purified product at 50 °C.

Synthesis Workflow
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Synthesis workflow for Einecs 278-843-0.

Purification and Characterization

The purification of the final compound is a critical step to ensure its suitability for further
research and development.

Purification Protocol

The primary purification method involves precipitation and washing as described in the
synthesis protocol. The resulting precipitate is collected and dried to yield the final product.

Physical and Chemical Properties

Property Value Reference
Yield 79% [1]
Appearance Beige solid [1]
Melting Point 193-195 °C [1]
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Characterization Methods

The identity and purity of the synthesized compound are confirmed using various analytical
techniques:[1]

» 1H-NMR (Proton Nuclear Magnetic Resonance): To determine the molecular structure.

e 1BBC-NMR (Carbon-13 Nuclear Magnetic Resonance): To further confirm the carbon
framework of the molecule.

 HRMS (High-Resolution Mass Spectrometry): To determine the precise mass and elemental
composition.

Biological Activity and Mechanism of Action

3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole is a potent and selective inhibitor of
MAO-B.[1][2]

In Vitro Inhibition L

Target ICso0 (UM) Reference
MAO-A 150 2]
MAO-B 0.036 [1][2]

ICso0 values represent the concentration of the compound required to inhibit 50% of the
enzyme's activity.

Proposed Mechanism of Action in Neuroprotection

Monoamine oxidase B (MAO-B) is an enzyme responsible for the degradation of
neurotransmitters, particularly dopamine. In neurodegenerative diseases like Parkinson's, the
selective inhibition of MAO-B can increase dopamine levels in the brain, thereby alleviating
some of the motor symptoms. The high selectivity of Einecs 278-843-0 for MAO-B over MAO-A
is a desirable characteristic for a potential therapeutic agent.
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Mechanism of MAO-B inhibition by Einecs 278-843-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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